Cas no 18699-46-2 (Diundecyl benzene-1,3-dicarboxylate)

• Product Name: Diundecyl benzene-1,3-dicarboxylate
• CAS No: 18699-46-2
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 2785461
• Update Time: 2023-08-07

Diundecyl benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diundecyl benzene-1,3-dicarboxylate

• Inchi： 1S/C30H50O4/c1-3-5-7-9-11-13-15-17-19-24-33-29(31)27-22-21-23-28(26-27)30(32)34-25-20-18-16-14-12-10-8-6-4-2/h21-23,26H,3-20,24-25H2,1-2H3
• InChI Key： BZDYMMRVECIVTL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)C(=O)OCCCCCCCCCCC)=O)CCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 448
• XLogP3: 11.7
• Topological Polar Surface Area: 52.6